Cas no 856166-01-3 (Ethyl 6-chloro-5-iodonicotinate)

Ethyl 6-chloro-5-iodonicotinate structure
856166-01-3 structure
Product Name:Ethyl 6-chloro-5-iodonicotinate
CAS No:856166-01-3
MF:C8H7ClINO2
MW:311.504153490067
CID:2679162
PubChem ID:86057428
Update Time:2025-04-21

Ethyl 6-chloro-5-iodonicotinate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-chloro-5-iodonicotinate
    • 6-Chloro-5-iodo-3-pyridinecarboxylic acid ethyl ester
    • 856166-01-3
    • YSJAGDWWNXLMCJ-UHFFFAOYSA-N
    • SCHEMBL3950224
    • DB-169955
    • Ethyl 6-chloro-5-iodonicotinate
    • Inchi: 1S/C8H7ClINO2/c1-2-13-8(12)5-3-6(10)7(9)11-4-5/h3-4H,2H2,1H3
    • InChI Key: YSJAGDWWNXLMCJ-UHFFFAOYSA-N
    • SMILES: IC1=C(N=CC(C(=O)OCC)=C1)Cl

Computed Properties

  • Exact Mass: 310.92100Da
  • Monoisotopic Mass: 310.92100Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2Ų
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